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Compound of Interest |

Compound Name: Disperse Red 74
CAS No.: 1533-74-0
Cat. No.: B075578
- 7

Abstract & Scientific Rationale

Lipid droplets (LDs) are dynamic organelles central to metabolic disease research.[1] While Oil
Red O and Nile Red are industry standards, they suffer from limitations: Oil Red O requires
critical differentiation steps and precipitates easily, while Nile Red has broad emission spectra
that can bleed into other channels.[1]

Disperse Red 74 (C.l. 11170) is a mono-azo dye traditionally used for polyester textiles.[1] Its
application in cell biology is driven by its high lipophilicity (LogP ~4.12) and solvatochromic
properties.[1] Unlike fluorogenic probes that require specific quantum yields, DR74 functions
primarily as a lysochrome—a dye that dissolves into lipids due to physical partitioning rather
than chemical bonding.[1]

Key Advantages:

» High Partition Coefficient: Rapid accumulation in triacylglycerol (TAG) cores.[1]
» Cost-Efficiency: Significantly cheaper than BODIPY-class dyes.[1]

 Signal Stability: Resistant to photobleaching (in brightfield applications).[1]

Mechanism of Action

The staining mechanism of Disperse Red 74 relies on the Hydrophobic Effect.[1]
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» Solvent Exchange: The dye is dissolved in an organic solvent (Isopropanol/DMSO) and
diluted into an aqueous buffer.[1]

» Micelle Formation: In the aqueous phase, the dye forms transient micelles or aggregates.[1]

» Partitioning: Upon contact with cellular lipid droplets, the dye preferentially partitions from the
aqueous phase into the hydrophobic core of the LD to minimize free energy.[1]

o Chromogenesis: The azo group (-N=N-) acts as a chromophore, absorbing light in the blue-
green spectrum and appearing deep red/purple.[1]

Diagram: Mechanism & Workflow

Dilution Partitioning
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Caption: Thermodynamic partitioning of Disperse Red 74 from aqueous buffer into the neutral
lipid core.

Materials & Preparation

Reagents
o Disperse Red 74 (Solid): CAS 61703-11-5 (Store at RT, dark).[1]

Stock Solvent: 100% Dimethyl Sulfoxide (DMSO) or 100% Isopropanol.[1]

Fixative: 4% Paraformaldehyde (PFA) in PBS (pH 7.4).[1]

Differentiation/Wash Buffer: 60% Isopropanol in ddH20.[1]

Mounting Medium: Aqueous-based (e.g., Glycerol/PBS).[1] Avoid xylene-based mounts as
they will dissolve the lipids.[1]

Solution Preparation
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Solution Composition Stability Notes

Vortex until fully
) 10 mM (approx.[1] 4.7 )
Stock Solution 6 Months at -20°C dissolved. Protect

mg/mL) in DMSO
from light.[1][2]

) ) Filter through 0.45 pm
) ) Dilute Stock 1:1000 in ) )
Working Solution Fresh Only (<1 hr) syringe filter to
60% Isopropanol o
remove precipitates.

Experimental Protocol (Fixed Cells)

Safety Note: DR74 is an azo dye.[1] Handle with gloves and avoid inhalation. Treat all waste as

hazardous chemical waste.[1]

Phase 1: Cell Preparation[1]

o Seed cells (e.g., HeLa, 3T3-L1 adipocytes) on sterile glass coverslips.[1]

o (Optional Positive Control): Treat cells with 200 uM Oleic Acid for 12—24 hours to induce lipid
droplet formation.

e Wash cells 2x with warm PBS (37°C).[1]

Phase 2: Fixation[1]

e Add 4% PFAto cover cells. Incubate for 15-20 minutes at Room Temperature (RT).
e Aspirate PFA and wash 3x with PBS.[1][2]

o Critical: Do not use methanol or acetone for fixation, as these organic solvents extract
lipids, resulting in a false negative.[1]

Phase 3: Staining (The "Exchange" Method)[1]

o Pre-wetting: Rinse cells with 60% Isopropanol for 2 minutes.[1]

o Why? This equilibrates the cells to the solvent polarity, preventing cell shrinkage during
staining.[1]
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» Staining: Add the filtered DR74 Working Solution.[1] Incubate for 15-30 minutes at RT,
protected from light.

o Optimization: Adipocytes with large droplets may require up to 60 minutes.[1]

 Differentiation (Crucial Step): Aspirate stain and wash briefly (10—30 seconds) with 60%
Isopropanol.[1]

o Why? This removes non-specifically bound dye from the cytoplasm and membranes while
leaving the dye trapped in the hydrophobic lipid droplets.[1]

e Final Wash: Wash 3x with PBS to rehydrate cells.[1]

Phase 4: Counterstaining & Mounting[1]

e Nuclei: Stain with DAPI (1 pg/mL in PBS) for 5 minutes.

e Mounting: Mount coverslips using an aqueous mounting medium (e.g., Fluoromount-G).[1]
o Sealing: Seal edges with nail polish if imaging later.[1]

Imaging & Data Analysis
Brightfield Microscopy (Recommended)[1]

» Mode: Transmitted Light / Color Brightfield.[1]

o Appearance: Lipid droplets appear as distinct, deep red/purple spheres against a clear
background.[1]

e Quantification: Use ImageJ/Fiji "Color Deconvolution” plugin (Vectors: H&E or ROI color
thresholding) to calculate total lipid area.[1]

Fluorescence Microscopy (Experimental)

Note: While primarily a textile dye, many azo dyes exhibit fluorescence in non-polar
environments (solvatochromism).[1]

» Excitation: 488 nm or 532 nm (Blue/Green).[1]
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e Emission: >590 nm (Red/Far-Red).[1]

e Gain: May require higher gain than Nile Red.[1]

Comparison of Lipid Stains

Feature Disperse Red 74 Oil Red O Nile Red
T Azo Dye Diazo Dye Solvatochromic
e
P (Lysochrome) (Lysochrome) Fluorophore
o ] o ) o Moderate (binds
Specificity High (Neutral Lipids) High (Neutral Lipids)
membranes)
Preparation Needs Filtration Needs Filtration Ready-to-use
Low (after High (precipitates Moderate
Background ) o ) )
differentiation) easily) (cytoplasmic)
Cost $ (Low) $ (Low)

$ (High)

Troubleshooting Guide

Issue

Probable Cause

Corrective Action

Crystals/Precipitate on Slide

Dye aggregation in aqueous
buffer.

Ensure Working Solution is
filtered (0.45 pum) immediately
before use.[1] Do not reuse

working solution.

No Staining Observed

Lipid extraction during fixation.

[1]

Ensure no alcohol/acetone
was used during fixation.[1]
Use only PFA.

High Background (Red
Cytoplasm)

Insufficient differentiation.[1]

Increase the duration of the
60% Isopropanol wash step
(Step 3.3).

Cell Shrinkage

Osmotic shock from

Isopropanol.[1]

Step up the alcohol gradient
slowly (PBS -> 30% -> 60% ->

Stain) if cells are delicate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: High-Specificity Staining of Lipid
Droplets with Disperse Red 74]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075578#staining-lipid-droplets-in-cells-with-disperse-
red-74]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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